2-(Difluoromethyl)isonicotinic acid
Overview
Description
“2-(Difluoromethyl)isonicotinic acid” is a chemical compound with the CAS Number: 1256818-14-0 . It has a molecular weight of 173.12 . The IUPAC name for this compound is 2-(difluoromethyl)isonicotinic acid . It is a solid substance at ambient temperature .
Physical And Chemical Properties Analysis
“2-(Difluoromethyl)isonicotinic acid” is a solid substance at ambient temperature . It has a molecular weight of 173.12 . The IUPAC name for this compound is 2-(difluoromethyl)isonicotinic acid .
Scientific Research Applications
Difluoromethylation of Heterocycles
Difluoromethylation is crucial for functionalizing fluorine-containing heterocycles, which are key components in various biologically and pharmacologically active compounds. The process is particularly important in the development of new medications and treatments .
Cancer Research
Compounds derived from isonicotinic acid have been used to create novel compounds targeting cell death pathways such as apoptosis and autophagy, which are significant in cancer-related programmed cell death (PCD). This research is vital for understanding cancer prevalence and developing new therapeutic strategies .
Fluorescent Bulk Sensors
Isonicotinic acid derivatives have been utilized to develop highly sensitive fluorescent bulk sensors. These sensors are particularly selective for certain ions, such as Hg 2+ and Cr 3+, which has implications in environmental monitoring and safety .
Late-stage Difluoromethylation
The compound’s utility in late-stage difluoromethylation processes is significant. This involves forming X–CF2H bonds where X can be carbon (in various hybridizations), oxygen, nitrogen, or sulfur. This field has expanded due to the invention of multiple difluoromethylation reagents .
Material Science
2-(Difluoromethyl)isonicotinic acid has applications in material science, particularly in the synthesis and characterization of metal-organic frameworks (MOFs). These MOFs have been functionalized with isonicotinic acid for efficient solid-phase extraction of uranium(VI) from wastewater, which is crucial for environmental cleanup and management .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that isonicotinic acid derivatives, such as isoniazid, have significant anti-mycobacterial activity
Mode of Action
Isoniazid, a derivative of isonicotinic acid, is known to be a prodrug that must be activated by bacterial catalase
Biochemical Pathways
It is known that isoniazid, a derivative of isonicotinic acid, interferes with the synthesis of mycolic acids, an essential component of the bacterial cell wall . This suggests that 2-(Difluoromethyl)isonicotinic acid might also affect similar biochemical pathways.
Pharmacokinetics
It is known that isoniazid, a derivative of isonicotinic acid, is well absorbed orally and widely distributed throughout body tissues and fluids . The metabolism of isoniazid involves acetylation, a process that varies among individuals and can affect the drug’s efficacy and side effects
Result of Action
It is known that isoniazid, a derivative of isonicotinic acid, has bactericidal activity against rapidly growing mycobacteria and bacteriostatic activity against slow-growing mycobacteria
Action Environment
It is known that the efficacy of isoniazid, a derivative of isonicotinic acid, can be affected by the patient’s acetylator status . This suggests that genetic factors, which can be considered part of the action environment, may also influence the action of 2-(Difluoromethyl)isonicotinic acid.
properties
IUPAC Name |
2-(difluoromethyl)pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F2NO2/c8-6(9)5-3-4(7(11)12)1-2-10-5/h1-3,6H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBLKYGVQHXXTDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C(=O)O)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30729353 |
Source
|
| Record name | 2-(Difluoromethyl)pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30729353 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1256818-14-0 |
Source
|
| Record name | 2-(Difluoromethyl)pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30729353 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(Difluoromethyl)isonicotinic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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